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Compound of Interest

Compound Name: 4-Formyl-N-isopropylbenzamide

Cat. No.: B111667 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

Introduction
4-Formyl-N-isopropylbenzamide is a key chemical intermediate with significant applications

in pharmaceutical research and development. Its primary relevance lies in its role as a

metabolite of the anti-neoplastic agent procarbazine, making it a critical reference standard for

impurity profiling and metabolic studies.[1][2][3] This guide provides a comprehensive overview

of the commercial availability of 4-Formyl-N-isopropylbenzamide, including a comparative

analysis of suppliers, typical product specifications, and insights into its synthesis and quality

control.

Chemical Identity and Properties
IUPAC Name: 4-formyl-N-(propan-2-yl)benzamide[4]

Synonyms: N-Isopropyl-4-formylbenzamide, 4-Carboxaldehyde-N-isopropylbenzamide, N-

Isopropyl-p-formylbenzamide, N-Isopropylterephthalaldehydamide[5]

CAS Number: 13255-50-0 (primary), 82239-62-1 (synonym)[6][7]

Molecular Formula: C₁₁H₁₃NO₂[4][5]

Molecular Weight: 191.23 g/mol [4][6]
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Appearance: Typically a white to yellow solid.

Commercial Availability and Supplier Analysis
4-Formyl-N-isopropylbenzamide is readily available from a range of chemical suppliers,

catering primarily to the research and pharmaceutical industries. The compound is often

supplied as a reference standard or for research use only. Below is a comparative table of

prominent suppliers and their typical product specifications.

Supplier Purity Specification CAS Number Notes

MedchemExpress Analytical Standard 13255-50-0

Intended for research

and analytical

applications.[8]

Fluorochem 98% 13255-50-0

Synblock ≥98% 82239-62-1

Provides documents

such as MSDS, NMR,

HPLC, and LC-MS.[5]

SynQuest

Laboratories
95% 13255-50-0

LGC Standards Reference Standard 13255-50-0

Marketed as

"Procarbazine Related

Compound A".[9][10]

Sriramchem
Pharmaceutical

Reference Standard
13255-50-0

Marketed as

"Procarbazine

Impurity 1".[1]

Klivon Neat 13255-50-0

Offers custom

synthesis services.

[11]

Nano diainc Analytical Standard

Intended for research

and analytical

applications.[12]
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It is crucial for researchers to request a lot-specific Certificate of Analysis (CoA) from the

supplier to obtain detailed information on the purity, identity, and any detected impurities.

Synthesis of 4-Formyl-N-isopropylbenzamide: A
Mechanistic Approach
The synthesis of 4-Formyl-N-isopropylbenzamide typically involves the amidation of 4-

formylbenzoic acid or its activated derivatives with isopropylamine. A common and effective

laboratory-scale synthesis proceeds via the formation of an acid chloride intermediate, which

enhances the electrophilicity of the carboxyl group, facilitating the nucleophilic attack by

isopropylamine.

Experimental Protocol
Step 1: Synthesis of 4-Formylbenzoyl Chloride

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-

formylbenzoic acid in an excess of thionyl chloride (SOCl₂).

Add a catalytic amount of N,N-dimethylformamide (DMF).

Gently reflux the mixture until the solid 4-formylbenzoic acid has completely dissolved and

gas evolution (HCl and SO₂) has ceased. This indicates the completion of the reaction.

Remove the excess thionyl chloride under reduced pressure using a rotary evaporator. The

resulting crude 4-formylbenzoyl chloride, a moisture-sensitive compound, is typically used in

the next step without further purification.

Step 2: Amidation with Isopropylamine

Dissolve the crude 4-formylbenzoyl chloride in a suitable anhydrous aprotic solvent, such as

dichloromethane (DCM) or tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen

or argon).

In a separate flask, dissolve isopropylamine and a non-nucleophilic base (e.g., triethylamine

or diisopropylethylamine) in the same anhydrous solvent. The base is used to neutralize the

hydrochloric acid byproduct of the reaction.
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Cool the amine solution to 0°C in an ice bath.

Slowly add the 4-formylbenzoyl chloride solution dropwise to the cooled amine solution with

vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours to ensure the reaction goes to completion.

Monitor the reaction progress using an appropriate analytical technique, such as thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, quench the reaction with water and extract the product into an organic

solvent.

Wash the organic layer sequentially with a dilute acid solution (e.g., 1M HCl) to remove

excess amine and base, followed by a dilute base solution (e.g., saturated NaHCO₃) to

remove any unreacted 4-formylbenzoic acid, and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate under reduced pressure to yield the crude 4-Formyl-N-isopropylbenzamide.

Purify the crude product by recrystallization or column chromatography to obtain the final

product of high purity.
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Step 1: Acid Chloride Formation

Step 2: Amidation
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4-Formylbenzoyl Chloride

Reflux

SOCl₂
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4-Formyl-N-isopropylbenzamide

Nucleophilic Acyl Substitution

Isopropylamine

Base (e.g., Et₃N) Purification
Workup & Purification
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Synthetic workflow for 4-Formyl-N-isopropylbenzamide.

Quality Control and Analytical Methods
The purity of 4-Formyl-N-isopropylbenzamide is critical for its intended applications,

especially when used as a reference standard. The following analytical techniques are

commonly employed for its quality control:

High-Performance Liquid Chromatography (HPLC): This is the most common method for

assessing the purity of 4-Formyl-N-isopropylbenzamide. A reversed-phase column with a

suitable mobile phase (e.g., a gradient of acetonitrile and water) and UV detection is typically

used.

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique confirms the identity of

the compound by providing its molecular weight and can also be used to identify and

quantify impurities.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the chemical structure of 4-Formyl-N-isopropylbenzamide.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the

characteristic functional groups present in the molecule, such as the amide and aldehyde

carbonyl groups.

Analytical Quality Control

Crude 4-Formyl-N-isopropylbenzamide
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Purified Product
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Certificate of Analysis
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Quality control workflow for 4-Formyl-N-isopropylbenzamide.

Safety and Handling
4-Formyl-N-isopropylbenzamide is classified as harmful if swallowed and causes skin and

eye irritation. It is important to handle this compound in a well-ventilated area, preferably in a

fume hood, while wearing appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. For detailed safety information, always refer to the Safety Data

Sheet (SDS) provided by the supplier.
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Conclusion
4-Formyl-N-isopropylbenzamide is a commercially available and vital chemical for the

pharmaceutical industry, particularly in the context of procarbazine-related research.

Researchers and drug development professionals have access to a variety of suppliers offering

this compound, often with high purity specifications suitable for use as a reference standard. A

thorough understanding of its synthesis and the analytical methods for its quality control is

essential for ensuring the reliability of experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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